4-(2-{1-[(6-chloropyridin-2-yl)carbonyl]piperidin-2-yl}ethyl)phenol

• IUPAC Name: (6-chloropyridin-2-yl)-[2-[2-(4-hydroxyphenyl)ethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C19H21ClN2O2/c20-18-6-3-5-17(21-18)19(24)22-13-2-1-4-15(22)10-7-14-8-11-16(23)12-9-14/h3,5-6,8-9,11-12,15,23H,1-2,4,7,10,13H2
• InChI Key: DQLSXZSKRMIUHE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCC2=CC=C(C=C2)O)C(=O)C3=NC(=CC=C3)Cl
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

4-(2-{1-[(6-chloropyridin-2-yl)carbonyl]piperidin-2-yl}ethyl)phenol, also known as CR845, is a kappa opioid receptor agonist that has shown potential in treating various conditions such as chronic pain and pruritus. In

Mechanism of Action

4-(2-{1-[(6-chloropyridin-2-yl)carbonyl]piperidin-2-yl}ethyl)phenol acts as a kappa opioid receptor agonist, which results in the activation of the receptor and subsequent downstream signaling pathways. This activation leads to the modulation of pain and itch perception, as well as the reduction of gastrointestinal motility.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic and antipruritic effects in preclinical and clinical studies. It has also been shown to reduce opioid-induced constipation. In addition, this compound has been shown to have anti-inflammatory effects and may have potential in treating inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-{1-[(6-chloropyridin-2-yl)carbonyl]piperidin-2-yl}ethyl)phenol in lab experiments is its specificity for the kappa opioid receptor, which allows for targeted modulation of pain and itch perception. However, one limitation is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

For 4-(2-{1-[(6-chloropyridin-2-yl)carbonyl]piperidin-2-yl}ethyl)phenol research include exploring its potential in treating inflammatory conditions, further investigating its mechanism of action, and developing more potent and longer-lasting derivatives. Additionally, this compound may have potential in treating conditions such as depression and anxiety, which are also associated with the kappa opioid receptor.

Scientific Research Applications

4-(2-{1-[(6-chloropyridin-2-yl)carbonyl]piperidin-2-yl}ethyl)phenol has been extensively studied for its potential therapeutic effects in various conditions such as chronic pain, pruritus, and opioid-induced constipation. It has shown promising results in preclinical and clinical trials for these conditions.